1-[3-(3-Fluorophenyl)-3-methylpyrrolidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[3-(3-fluorophenyl)-3-methylpyrrolidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C14H16FNO/c1-3-13(17)16-8-7-14(2,10-16)11-5-4-6-12(15)9-11/h3-6,9H,1,7-8,10H2,2H3
• InChI Key: SKQQKXQGFOEZQO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(C1)C(=O)C=C)C2=CC(=CC=C2)F
• Molecular Formula: C14H16FNO
• Molecular Weight: 233.28 g/mol

Description

1-[3-(3-Fluorophenyl)-3-methylpyrrolidin-1-yl]prop-2-en-1-one, commonly known as FPPP, is a synthetic compound that belongs to the class of cathinones. Cathinones are a group of psychoactive substances that are structurally similar to amphetamines. FPPP is a potent stimulant that has been widely used in scientific research due to its ability to induce various physiological and biochemical effects.

Mechanism of Action

The exact mechanism of action of FPPP is not fully understood. However, it is believed to act as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, which may contribute to its stimulant effects.
Biochemical and Physiological Effects:
FPPP has been shown to induce various biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature in animal models. It has also been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain. These effects may contribute to its stimulant effects.

Advantages and Limitations for Lab Experiments

FPPP has several advantages for lab experiments. It is a potent stimulant that can induce various physiological and biochemical effects. It has also been widely used in scientific research, which means that there is a significant amount of data available on its effects. However, FPPP also has several limitations. It is a synthetic compound that may not accurately reflect the effects of naturally occurring substances. It is also highly potent, which may make it difficult to control the dose and minimize the risk of adverse effects.

Future Directions

There are several future directions for research on FPPP. One area of research could be to study its effects on different neurotransmitter systems and their interactions. Another area of research could be to study the long-term effects of FPPP on the brain and behavior. Additionally, there is a need for research on the optimal dose and administration of FPPP to minimize the risk of adverse effects. Finally, there is a need for research on the potential therapeutic uses of FPPP, such as in the treatment of certain neurological disorders.

Synthesis Methods

FPPP can be synthesized through a multi-step process that involves the reaction of 3-fluoroacetophenone with methylamine and subsequent condensation with acetylacetone. The final product is obtained through a purification process that involves recrystallization.

Scientific Research Applications

FPPP has been widely used in scientific research to study its effects on the central nervous system. It has been shown to induce locomotor activity, hyperthermia, and anorexia in animal models. FPPP has also been used to study its effects on neurotransmitter systems, including dopamine, norepinephrine, and serotonin. It has been shown to increase the release of these neurotransmitters, which may contribute to its stimulant effects.